Cas no 865365-85-1 (1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-ethynyl-)

4-Chloro-5-ethynyl-1H-pyrrolo[2,3-d]pyrimidine is a versatile heterocyclic compound featuring a chloro-substituted pyrrolopyrimidine core with an ethynyl functional group at the 5-position. This structure offers significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group facilitates nucleophilic substitution reactions, while the ethynyl moiety enables click chemistry and cross-coupling applications, such as Sonogashira reactions. Its rigid fused-ring system enhances binding affinity in medicinal chemistry, particularly for kinase inhibitors and nucleoside analogs. The compound's high purity and stability ensure reliable performance in research and industrial applications. Its modular design allows for further functionalization, supporting diverse synthetic pathways in drug discovery and material science.

1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-ethynyl- structure

865365-85-1 structure

Product Name:1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-ethynyl-

CAS No:865365-85-1

MF:C₈H₄ClN₃

MW:177.590459823608

CID:4257365

PubChem ID:11298278

Update Time:2025-06-07

1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-ethynyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-ethynyl-
- 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-ethynyl-
- 4-Chloro-5-ethynyl-7H-pyrrolo[2,3-d]pyrimidine
- 865365-85-1
- SCHEMBL1737697
- EN300-821248
- Inchi： 1S/C8H4ClN3/c1-2-5-3-10-8-6(5)7(9)11-4-12-8/h1,3-4H,(H,10,11,12)
- InChI Key： GQMQSKGUGDHONH-UHFFFAOYSA-N
- SMILES： C1=NC(Cl)=C2C(C#C)=CNC2=N1

Computed Properties

Exact Mass: 177.0093748Da
Monoisotopic Mass: 177.0093748Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 41.6Å²

1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-ethynyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-821248-0.05g	4-chloro-5-ethynyl-7H-pyrrolo[2,3-d]pyrimidine	865365-85-1	95.0%	0.05g	$827.0	2025-03-21
Enamine	EN300-821248-0.1g	4-chloro-5-ethynyl-7H-pyrrolo[2,3-d]pyrimidine	865365-85-1	95.0%	0.1g	$867.0	2025-03-21
Enamine	EN300-821248-0.25g	4-chloro-5-ethynyl-7H-pyrrolo[2,3-d]pyrimidine	865365-85-1	95.0%	0.25g	$906.0	2025-03-21
Enamine	EN300-821248-0.5g	4-chloro-5-ethynyl-7H-pyrrolo[2,3-d]pyrimidine	865365-85-1	95.0%	0.5g	$946.0	2025-03-21
Enamine	EN300-821248-1.0g	4-chloro-5-ethynyl-7H-pyrrolo[2,3-d]pyrimidine	865365-85-1	95.0%	1.0g	$986.0	2025-03-21
Enamine	EN300-821248-2.5g	4-chloro-5-ethynyl-7H-pyrrolo[2,3-d]pyrimidine	865365-85-1	95.0%	2.5g	$1931.0	2025-03-21
Enamine	EN300-821248-5.0g	4-chloro-5-ethynyl-7H-pyrrolo[2,3-d]pyrimidine	865365-85-1	95.0%	5.0g	$2858.0	2025-03-21
Enamine	EN300-821248-10.0g	4-chloro-5-ethynyl-7H-pyrrolo[2,3-d]pyrimidine	865365-85-1	95.0%	10.0g	$4236.0	2025-03-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1679837-1g	4-Chloro-5-ethynyl-7H-pyrrolo[2,3-d]pyrimidine	865365-85-1	98%	1g	￥11923.00	2024-04-28